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Compound of Interest

Compound Name: Br-2PACz

CAS No.: 2762888-11-7

Cat. No.: B15995548

Get Quote

Application Notes and Protocols for Br-2PACz
Important Note for Researchers: Initial searches for "Br-2PACz" in the context of biological cell

culture did not yield any relevant results. The scientific literature exclusively describes Br-
2PACz as a material for materials science applications, specifically in the fabrication of solar

cells. The following information has been compiled to reflect its established use.

Topic: Br-2PACz as a Self-Assembled Monolayer for
High-Efficiency Solar Cells
Audience: Materials Scientists, Physicists, and Photovoltaic Device Engineers.

Introduction
Br-2PACz, or (2-(3,6-dibromo-9H-carbazol-9-yl)ethyl)phosphonic acid, is a carbazole-based

self-assembled monolayer (SAM) material.[1][2] It is utilized as a hole transport layer (HTL) or

hole-selective contact in the fabrication of inverted (p-i-n) perovskite solar cells and organic

photovoltaics (OPVs).[3] The Br-2PACz monolayer is formed on transparent conductive oxides,

such as indium-tin-oxide (ITO), where its phosphonic acid group anchors to the surface. This

creates a conformal and dense layer approximately 1 nm thick.[4]
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The primary function of the Br-2PACz layer is to facilitate efficient extraction of holes (positive

charge carriers) from the light-absorbing layer of the solar cell to the anode while blocking

electrons. The bromine functionalization of the carbazole unit gives Br-2PACz a high ionization

energy, which helps in creating a favorable energy level alignment at the interface, reducing

recombination losses and improving charge extraction.[4][5] Devices incorporating Br-2PACz
have demonstrated significantly higher power conversion efficiencies (PCE) and improved

stability compared to those using standard HTL materials like PEDOT:PSS.[1][4]

Quantitative Data: Performance of Solar Cells with Br-
2PACz
The inclusion of a Br-2PACz hole transport layer has been shown to significantly enhance the

performance of perovskite and organic solar cells. Below is a summary of key performance

metrics from comparative studies.
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Device
Type

Hole
Transport
Layer
(HTL)

Power
Conversi
on
Efficiency
(PCE)

Open-
Circuit
Voltage
(VOC)

Short-
Circuit
Current
(JSC)
(mA cm-
2)

Fill
Factor
(FF)

Referenc
e

Cs0.25FA0

.75Sn0.5P

b0.5I3

Perovskite

Solar Cell

Br-2PACz 19.51% 0.81 V
32.1 mA

cm-2
0.75 [4]

Cs0.25FA0

.75Sn0.5P

b0.5I3

Perovskite

Solar Cell

2PACz 18.44% 0.80 V
31.1 mA

cm-2
0.74 [4]

Cs0.25FA0

.75Sn0.5P

b0.5I3

Perovskite

Solar Cell

PEDOT:PS

S
16.33% 0.76 V

30.2 mA

cm-2
0.71 [4]

Organic

Photovoltai

c (OPV)

Br-2PACz 18.4% - - - [5]

Organic

Photovoltai

c (OPV)

MeO-

2PACz
14.5% - - - [5]

Organic

Photovoltai

c (OPV)

PEDOT:PS

S
17.5% - - - [5]

Table 1: Comparison of key performance parameters for solar cells fabricated with Br-2PACz
and other common hole transport materials.
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Experimental Protocols
Below are two common methods for depositing a Br-2PACz self-assembled monolayer onto an

ITO substrate for solar cell fabrication.

Protocol 1: Spin Coating Deposition

This method is rapid and suitable for many research lab applications.

Materials:

Br-2PACz powder

Solvent: Ethanol (EtOH), Methanol (MeOH), or Isopropanol (IPA)[1]

Indium-Tin-Oxide (ITO) coated substrates

UV-Ozone cleaner

Spin coater

Hotplate

Procedure:

Substrate Cleaning: Clean the ITO substrates thoroughly. A typical procedure involves

sequential sonication in detergent, deionized water, acetone, and isopropanol, followed by

drying with a nitrogen gun.

Surface Activation: Activate the ITO surface by treating it with UV-Ozone for 15-30 minutes

immediately before deposition.[4] This step is critical for ensuring proper anchoring of the

phosphonic acid group.

Solution Preparation: Prepare a 1 mM solution of Br-2PACz in the chosen solvent (e.g.,

0.433 mg of Br-2PACz in 1 ml of ethanol).[1] Ensure the powder is fully dissolved. Sonication

for 30 minutes can aid dissolution.[4]
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Deposition: Transfer the cleaned and activated ITO substrate to a spin coater. Deposit ~100

µL of the Br-2PACz solution onto the center of the substrate.[1]

Spin Coating: Spin coat the substrate at 3000 rpm for 30 seconds.[1]

Annealing: Transfer the coated substrate to a hotplate and anneal at 100°C for 10 minutes.

[1]

Washing (Optional but Recommended): To remove any aggregates or multilayers, perform a

dynamic spin-coating wash. While the substrate is spinning at 3000 rpm, dispense ~200 µL

of pure ethanol onto it.[1]

Final Annealing: Anneal the substrate again at 100°C for 1-2 minutes to ensure the solvent is

fully evaporated.[1][4] The substrate is now ready for the deposition of the subsequent layers

of the solar cell.

Protocol 2: Dip Coating (Liquid-Phase Immersion) Deposition

This method can produce a highly compact and dense monolayer and is often used when

precise monolayer formation is critical.[4]

Materials:

Br-2PACz powder

Solvent: Ethanol (EtOH)

Indium-Tin-Oxide (ITO) coated substrates

UV-Ozone cleaner

Airtight container (e.g., vial or beaker with a lid)

Spin coater and hotplate (for drying)

Procedure:

Substrate Cleaning and Activation: Follow steps 1 and 2 from the Spin Coating protocol.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15995548/docs?utm_src=pdf-body#br-2pacz-experimental-protocol-for-cell-culture
https://www.ossila.com/products/br-2pacz
https://www.ossila.com/products/br-2pacz
https://www.ossila.com/products/br-2pacz
https://www.ossila.com/products/br-2pacz
https://www.ossila.com/products/br-2pacz
https://pubs.rsc.org/en/content/articlehtml/2023/ta/d3ta01276j
https://pubs.rsc.org/en/content/articlehtml/2023/ta/d3ta01276j
https://www.benchchem.com/product/b15995548/docs?utm_src=pdf-body#br-2pacz-experimental-protocol-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15995548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation: Prepare a 0.1 mM to 0.5 mM solution of Br-2PACz in ethanol.[4]

Sonicate the solution for at least 30 minutes to ensure it is homogenous.[4]

Immersion: Place the cleaned and activated ITO substrates into the Br-2PACz solution in an

airtight container. The process is typically carried out in an inert atmosphere (e.g., a nitrogen-

filled glovebox).[4]

Incubation: Leave the substrates immersed in the solution for an extended period, which can

range from 5 minutes to 12 hours.[4] Longer immersion times generally ensure more

complete monolayer formation.

Drying: Remove the substrates from the solution. Rinse them with fresh ethanol to remove

any non-adsorbed molecules. Dry the substrates using a spin coater at 3000 rpm for 30

seconds.[4]

Annealing: Anneal the substrates on a hotplate at 100°C for 2 minutes to remove any

residual solvent.[4] The substrate with the Br-2PACz SAM is now ready for subsequent

processing steps.

Visualizations: Diagrams and Workflows
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Caption: Experimental workflow for fabricating a solar cell using a spin-coated Br-2PACz SAM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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